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Compound of Interest

2-Hydroxy-4-
Compound Name:
Methoxybenzaldehyde

Cat. No.: B030951

Abstract: This technical guide provides a comprehensive overview of the solubility of 2-
Hydroxy-4-Methoxybenzaldehyde, a key intermediate in pharmaceutical and flavor
industries. The document compiles available quantitative and qualitative solubility data in a
range of common organic solvents. Detailed experimental protocols for determining solubility
via gravimetric and UV-Vis spectrophotometric methods are presented to ensure reproducibility
in research and development settings. Furthermore, this guide includes workflow diagrams
generated using Graphviz to visually represent the experimental procedures. This document is
intended to be a valuable resource for researchers, scientists, and drug development
professionals working with this compound.

Introduction

2-Hydroxy-4-Methoxybenzaldehyde (also known as 4-Methoxysalicylaldehyde) is an
aromatic aldehyde with significant applications in the synthesis of pharmaceuticals and as a
flavoring agent. Its chemical structure, featuring a hydroxyl, a methoxy, and an aldehyde group
on a benzene ring, dictates its physicochemical properties, including its solubility in various
solvents. A thorough understanding of its solubility is critical for reaction condition optimization,
purification processes, formulation development, and drug delivery system design. This guide
aims to provide a centralized repository of solubility data and standardized methodologies for
its determination.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b030951?utm_src=pdf-interest
https://www.benchchem.com/product/b030951?utm_src=pdf-body
https://www.benchchem.com/product/b030951?utm_src=pdf-body
https://www.benchchem.com/product/b030951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A brief summary of the key physicochemical properties of 2-Hydroxy-4-

Methoxybenzaldehyde is provided in the table below.

Property Value Reference
Molecular Formula CsHsOs [1]
Molecular Weight 152.15 g/mol [2]
Melting Point 41-43 °C [3]

Creamy white to beige or light
Appearance ) [3]

brown crystalline powder
CAS Number 673-22-3 [3]

Solubility Data

The solubility of 2-Hydroxy-4-Methoxybenzaldehyde has been determined in a variety of

common organic solvents. The following tables summarize the available quantitative and

qualitative data. It is important to note that solubility can be temperature-dependent.

Quantitative Solubility Data

The following table presents the reported quantitative solubility of 2-Hydroxy-4-

Methoxybenzaldehyde in various organic solvents at ambient temperature.

Solvent Chemical Class

Solubility (mg/mL)

Reference

Dimethylformamide

Amide 30 [2]
(DMF)
Dimethyl sulfoxide )
Sulfoxide 30- 100 [2][4]
(DMSO0)
Ethanol Alcohol 30 [2]
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Qualitative and Predicted Solubility Data

This table provides qualitative descriptions of solubility where precise quantitative data is not
readily available in the searched literature.

. Solubility
Solvent Chemical Class o Reference
Description

Soluble (almost
Methanol Alcohol ] [31[5]
transparent solution)

Insoluble / Slightly

Water - 3][5][6
Soluble [BIE=1(6]
5.19 g/L

Water (Predicted) - (approximately 5.19 [6]
mg/mL)

General Organic
Soluble [718]
Solvents

Note: The term "soluble” is a qualitative description and does not specify the exact amount that
can be dissolved.

Experimental Protocols for Solubility Determination

To ensure accurate and reproducible solubility measurements, standardized experimental
protocols are essential. Below are two common and reliable methods for determining the
solubility of 2-Hydroxy-4-Methoxybenzaldehyde in organic solvents.

Isothermal Equilibrium (Gravimetric) Method

This method, also known as the shake-flask method, is a straightforward and widely used
technique to determine the equilibrium solubility of a compound.[9][10]

4.1.1. Principle

An excess amount of the solid solute is equilibrated with the solvent at a constant temperature.
After equilibrium is reached, the undissolved solid is separated, and the concentration of the
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solute in the saturated solution is determined by evaporating the solvent and weighing the
residue.[9]

4.1.2. Materials and Equipment

e 2-Hydroxy-4-Methoxybenzaldehyde (crystalline solid, >98% purity)
o Selected organic solvents (analytical grade)

e Thermostatic shaker or water bath

e Centrifuge

¢ Analytical balance (accurate to £0.1 mg)

 Vials with screw caps

e Volumetric flasks and pipettes

e Drying oven

4.1.3. Procedure

o Preparation: Add an excess amount of 2-Hydroxy-4-Methoxybenzaldehyde to a series of
vials. The excess solid is crucial to ensure that a saturated solution is formed.

e Solvent Addition: Add a known volume of the desired organic solvent to each vial.

» Equilibration: Tightly cap the vials and place them in a thermostatic shaker or water bath set
to the desired temperature (e.g., 25 °C). Agitate the vials for a sufficient time (e.g., 24-48
hours) to ensure that equilibrium is reached. Preliminary experiments can be conducted to
determine the minimum time required to reach equilibrium.[11]

e Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant
temperature for a few hours to allow the excess solid to settle. Subsequently, centrifuge the
vials to ensure complete separation of the solid and liquid phases.
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o Sample Collection: Carefully pipette a known volume of the clear supernatant (the saturated
solution) into a pre-weighed, dry container (e.g., a small beaker or evaporating dish).

e Solvent Evaporation: Evaporate the solvent from the container in a fume hood or under a
gentle stream of nitrogen. For higher boiling point solvents, a drying oven set at a
temperature below the boiling point of the solvent and the melting point of the solute can be
used.

e Drying and Weighing: Once the solvent is completely evaporated, place the container in a
drying oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.
Cool the container in a desiccator before each weighing.

e Calculation: The solubility (S) in mg/mL is calculated using the following formula:

S (mg/mL) = (Weight of residue (mg)) / (Volume of supernatant collected (mL))

UV-Vis Spectrophotometric Method

This method is suitable for compounds that have a chromophore and absorb ultraviolet or
visible light. 2-Hydroxy-4-Methoxybenzaldehyde, with its aromatic ring system, is a good
candidate for this technique.[12][13]

4.2.1. Principle

A saturated solution is prepared using the isothermal equilibrium method. The saturated
solution is then diluted to a concentration that falls within the linear range of a previously
constructed calibration curve of absorbance versus concentration. The solubility is determined
from the concentration of the diluted solution and the dilution factor.

4.2.2. Materials and Equipment
e UV-Vis Spectrophotometer
e Quartz cuvettes

o All materials listed for the Gravimetric Method (excluding the drying oven for the final
residue)
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e Volumetric flasks and pipettes for dilutions
4.2.3. Procedure
o Preparation of Standard Solutions and Calibration Curve:

o Prepare a stock solution of 2-Hydroxy-4-Methoxybenzaldehyde of a known
concentration in the solvent of interest.

o Perform a serial dilution of the stock solution to obtain a series of standard solutions with
decreasing concentrations.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for 2-Hydroxy-4-Methoxybenzaldehyde in that specific solvent.

o Plot a calibration curve of absorbance versus concentration and determine the linear
regression equation.

o Preparation of Saturated Solution: Follow steps 1-4 of the Isothermal Equilibrium
(Gravimetric) Method (Section 4.1.3).

 Dilution of Saturated Solution:
o Carefully pipette a known volume of the clear supernatant into a volumetric flask.

o Dilute the supernatant with the same solvent to a final volume that will result in an
absorbance reading within the linear range of the calibration curve. The dilution factor
should be recorded accurately.

o Absorbance Measurement: Measure the absorbance of the diluted solution at the Amax.
e Calculation:

o Use the linear regression equation from the calibration curve to calculate the concentration
of the diluted solution.

o The solubility (S) in mg/mL is then calculated using the following formula:
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S (mg/mL) = Concentration of diluted solution (mg/mL) x Dilution Factor

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Gravimetric Method Workflow
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Caption: Workflow for the Gravimetric Solubility Determination Method.
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UV-Vis Spectrophotometric Method Workflow
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Caption: Workflow for the UV-Vis Spectrophotometric Solubility Determination Method.

Conclusion

This technical guide provides a foundational understanding of the solubility of 2-Hydroxy-4-
Methoxybenzaldehyde in common organic solvents. While some quantitative data is
available, further systematic studies are required to establish a comprehensive solubility profile
across a wider range of solvents and temperatures. The detailed experimental protocols for the
gravimetric and UV-Vis spectrophotometric methods provided herein offer a standardized
approach for researchers to generate reliable and comparable solubility data. Such data is
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invaluable for the efficient design and optimization of processes in the pharmaceutical and
chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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